2-[Benzyl-(4-chloro-benzenesulfonyl)-amino]-N-(2-methoxy-ethyl)-acetamide

• Molecular Formula: C18H21ClN2O4S
• Molecular Weight: 396.9 g/mol
• IUPAC Name: 2-[benzyl-(4-chlorophenyl)sulfonylamino]-N-(2-methoxyethyl)acetamide
• InChI: InChI=1S/C18H21ClN2O4S/c1-25-12-11-20-18(22)14-21(13-15-5-3-2-4-6-15)26(23,24)17-9-7-16(19)8-10-17/h2-10H,11-14H2,1H3,(H,20,22)
• InChI Key: JTEXNJPWXONVKP-UHFFFAOYSA-N
• SMILES: COCCNC(=O)CN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)Cl

Description

2-[Benzyl-(4-chloro-benzenesulfonyl)-amino]-N-(2-methoxy-ethyl)-acetamide is a chemical compound that has been extensively researched for its potential use in various scientific applications. This compound is commonly referred to as BCA, and it has been found to have several unique properties that make it an ideal candidate for a wide range of research studies.

Mechanism of Action

The mechanism of action of BCA is not fully understood, but it is believed to involve the binding of BCA to specific proteins in the body. BCA has been shown to bind to a variety of proteins, including albumin, transferrin, and alpha-1-acid glycoprotein. Once bound to these proteins, BCA is thought to modulate their activity, leading to a variety of physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of BCA are complex and varied. BCA has been shown to have anti-inflammatory properties, and it has been studied for its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis. BCA has also been shown to have antioxidant properties, and it has been studied for its potential use in the treatment of oxidative stress-related diseases such as Alzheimer's disease. Additionally, BCA has been shown to have antitumor properties, and it has been studied for its potential use in the treatment of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of BCA is its high selectivity for specific proteins, which makes it an ideal tool for studying protein-protein interactions. BCA is also relatively easy to synthesize, which makes it a readily available research tool. However, there are also limitations to the use of BCA in lab experiments. One limitation is that BCA can be difficult to work with due to its low solubility in water. Additionally, BCA can be toxic at high concentrations, which can limit its use in certain types of experiments.

Future Directions

There are several future directions for research involving BCA. One area of research involves the development of new drug delivery systems based on BCA. BCA has been shown to be capable of crossing the blood-brain barrier, which makes it an ideal candidate for the development of drugs targeting the central nervous system. Another area of research involves the use of BCA as a tool for studying protein-protein interactions in living cells. Finally, BCA has been studied for its potential use in the treatment of a variety of diseases, and future research will likely focus on further exploring its therapeutic potential.

Synthesis Methods

The synthesis of BCA involves several steps, starting with the reaction of 4-chlorobenzenesulfonyl chloride with benzylamine to form the corresponding sulfonamide. This compound is then reacted with 2-methoxyethylamine to form the final product, BCA. The synthesis of BCA is a relatively straightforward process that can be carried out using standard laboratory equipment.

Scientific Research Applications

BCA has been extensively studied for its potential use in various scientific applications. One of the most promising areas of research involves the use of BCA as a tool for studying protein-protein interactions. BCA has been found to bind to specific proteins in a highly selective manner, making it an ideal candidate for use in proteomics research. BCA has also been studied for its potential use as a drug delivery system, as it has been shown to be capable of crossing the blood-brain barrier and delivering drugs directly to the brain.